(3S)-3-Amino-3-(4-chloro-2-fluorophenyl)propan-1-OL

• Molecular Formula: C9H11ClFNO
• Molecular Weight: 203.64 g/mol
• SMILES: C1=CC(=C(C=C1Cl)F)C(CCO)N
• InChI: InChI=1S/C9H11ClFNO/c10-6-1-2-7(8(11)5-6)9(12)3-4-13/h1-2,5,9,13H,3-4,12H2/t9-/m0/s1
• InChIKey: KLZSUAAIZCBKNI-VIFPVBQESA-N

(3S)-3-Amino-3-(4-chloro-2-fluorophenyl)propan-1-ol: Chiral Amino Alcohol Building Block

(3S)-3-Amino-3-(4-chloro-2-fluorophenyl)propan-1-OL (CAS 1213356-31-0) is an enantiopure (S)-configured chiral amino alcohol with the molecular formula C9H11ClFNO and a molecular weight of 203.64 g/mol. It features a 1,3-amino alcohol backbone with a 4-chloro-2-fluorophenyl substituent . The compound belongs to the broader class of 3-amino-3-arylpropan-1-ol derivatives, which have been extensively patented by Grünenthal GmbH for their pronounced analgesic activity mediated via sodium channel (BTX site 2) and L-type calcium channel (diltiazem site) binding [1]. The (S)-enantiomer, with its defined C3 stereochemistry, is differentiated from its (R)-enantiomer (CAS 1212939-44-0) and the racemic / stereochemically undefined variant (CAS 1270453-84-3), positioning it as a critical chiral intermediate for the synthesis of optically active pharmaceuticals targeting neurological pathways [2].

● Enantiopure (3S)-chiral amino alcohol building block

● Class-level sodium/calcium channel binding reported

● Designed for stereochemical control in CNS pathway research

• [1] Sundermann, B., Hennies, H.-H., Koegel, B.-Y., & Buschmann, H. (2001). U.S. Patent No. US6288278B1. 3-Amino-3-arylpropan-1-ol compounds, their preparation and use. Grünenthal GmbH. View Source
• [2] Kuujia. (n.d.). (3S)-3-Amino-3-(4-chloro-2-fluorophenyl)propan-1-ol (CAS 1213356-31-0). https://www.kuujia.com/cas-1213356-31-0.html View Source

Why Substitution Fails: Stereochemistry & Halogen Specificity

Substituting (3S)-3-amino-3-(4-chloro-2-fluorophenyl)propan-1-OL with a closely related analog—such as the (R)-enantiomer, the des-chloro analog, or a racemic mixture—introduces quantifiable risks rooted in differential physicochemical properties, stereochemical fidelity, and class-level pharmacological precedent. The 4-chloro substituent increases lipophilicity (computed XLogP3 = 1.2 for the racemic 3-amino-3-(4-chloro-2-fluorophenyl)propan-1-ol) relative to the des-chloro analog 3-amino-3-(4-fluorophenyl)propan-1-ol (XLogP3 = 0.6), altering membrane permeability and target engagement parameters [1]. Within the 3-amino-3-arylpropan-1-ol patent class, small aryl substitution changes directly modulate affinity for sodium channel site 2 and L-type calcium channel binding, with stereochemistry further dictating analgesic potency and selectivity [2]. Generic substitution without explicit stereochemical and halogen-substitution matching therefore compromises both synthetic reproducibility and pharmacological predictability in downstream applications.

(R)-Enantiomer

Opposite stereochemistry may shift sodium/calcium channel target engagement profile.

Des-Chloro Analog

Removal of 4-chloro substituent lowers lipophilicity, potentially altering membrane partitioning and target interaction.

Racemic Mixture

Loss of stereochemical purity may confound enantiomer-specific pharmacological readouts.

• [1] PubChem. (2025). 3-Amino-3-(4-fluorophenyl)propan-1-ol – CID 22115252. XLogP3-AA = 0.6. https://pubchem.ncbi.nlm.nih.gov/compound/22115252 View Source
• [2] Sundermann, B., Hennies, H.-H., Koegel, B.-Y., & Buschmann, H. (2001). U.S. Patent No. US6288278B1. 3-Amino-3-arylpropan-1-ol compounds, their preparation and use. Grünenthal GmbH. View Source

Quantitative Differentiation vs. Closest Analogs

Lipophilicity: 4-Chloro-2-Fluoro vs. Des-Chloro Analog

The presence of the 4-chloro substituent on the target compound increases computed lipophilicity compared to the des-chloro analog 3-amino-3-(4-fluorophenyl)propan-1-ol. The racemic version of the target scaffold (CAS 1270453-84-3) exhibits a computed XLogP3 of 1.2 , while the des-chloro analog (CID 22115252) shows an XLogP3-AA of 0.6 [1]. This represents an approximate 0.6 log unit increase, corresponding to a ~4-fold increase in partition coefficient. This data, however, applies strictly to the racemic scaffold, not the enantiopure (3S)-form; class-level inference supports that the same substitution effect is retained across enantiomers.

Lipophilicity Δ

Data to verify

XLogP3 Δ ≈ +0.6

May support CNS permeability review

Computed for racemate; enantiopure not separately reported

Evidence Dimension	Computed lipophilicity (XLogP3 / XLogP3-AA)
Target Compound Data	XLogP3 ≈ 1.2 (racemic scaffold; enantiopure (3S) data not separately reported)
Comparator Or Baseline	3-Amino-3-(4-fluorophenyl)propan-1-ol (des-chloro analog): XLogP3-AA = 0.6
Quantified Difference	ΔXLogP3 ≈ +0.6 log units (~4-fold increase in computed partition coefficient)
Conditions	Computed physicochemical properties (PubChem / ChemSrc predicted values)

Why This Matters

A 0.6 log unit lipophilicity increase can significantly improve blood-brain barrier penetration and membrane partitioning, making the 4-chloro-2-fluoro analog a more favorable starting point for CNS-targeted drug discovery programs.

• [1] PubChem. (2025). 3-Amino-3-(4-fluorophenyl)propan-1-ol – CID 22115252. XLogP3-AA = 0.6. https://pubchem.ncbi.nlm.nih.gov/compound/22115252 View Source

Enantiomeric Purity: (3S) vs. (3R) Configuration

The (3S)-configured enantiomer (CAS 1213356-31-0) and its (3R)-counterpart (CAS 1212939-44-0) share identical molecular formulas and weights but differ in the spatial orientation of the amino and hydroxymethyl groups at the C3 stereocenter . While no peer-reviewed head-to-head pharmacological comparison is available, the broader 3-amino-3-arylpropan-1-ol class shows that enantiomers can exhibit divergent sodium channel (BTX site 2) and calcium channel binding affinities, necessitating stereospecific selection for pharmacological target engagement [1]. The (3S)-enantiomer is the form explicitly developed for CNS-active analgesic programs.

Stereochemistry

Class-level

(3S) vs (3R): no quant. data

Supports stereochemical control in chiral synthesis

Pharmacological differentiation inferred from patent class

Evidence Dimension	Stereochemical configuration at C3
Target Compound Data	(3S)-configuration (CAS 1213356-31-0); enantiopure ≥95%
Comparator Or Baseline	(3R)-enantiomer (CAS 1212939-44-0)
Quantified Difference	No quantitative pharmacological difference data available; structural/configurational differentiation only
Conditions	Chiral amino alcohol scaffold; enantiomeric differentiation at C3 stereocenter

Why This Matters

In asymmetric drug synthesis, using the incorrect enantiomer can result in inactive or off-target compounds; procurement of the defined (3S)-enantiomer (CAS 1213356-31-0) ensures stereochemical fidelity in downstream API synthesis.

• [1] Sundermann, B., Hennies, H.-H., Koegel, B.-Y., & Buschmann, H. (2001). U.S. Patent No. US6288278B1. 3-Amino-3-arylpropan-1-ol compounds, their preparation and use. Grünenthal GmbH. View Source

Regiochemistry: 3-Amino-3-aryl vs. 1-Aryl Scaffold

The target compound positions the amino group at C3 and the hydroxyl group at C1, forming a 1,3-amino alcohol motif. The isomeric scaffold 3-amino-1-(4-chloro-2-fluorophenyl)propan-1-ol (CAS 1484615-75-9) reverses this arrangement, placing the hydroxyl group at the benzylic position (C1) and the amino group at C3 . The Grünenthal patent series established that the 3-amino-3-arylpropan-1-ol regiochemistry (amino at benzylic C3) is specifically required for dual sodium channel BTX site 2 and L-type calcium channel diltiazem site binding [1]. Quantitative comparative binding data for the specific 4-chloro-2-fluorophenyl-substituted pair is not publicly available; this is a class-level inference.

Regiochemistry

Class-level

3-amino-3-aryl vs 1-aryl

Regiochemistry critical for channel target binding

Class-level patent data; no direct pair comparison

Evidence Dimension	Regiochemical position of amino and hydroxyl groups
Target Compound Data	3-Amino-3-arylpropan-1-ol scaffold: amino at C3 (benzylic), hydroxyl at C1
Comparator Or Baseline	3-Amino-1-(4-chloro-2-fluorophenyl)propan-1-ol (CAS 1484615-75-9): hydroxyl at C1 (benzylic), amino at C3
Quantified Difference	No quantitative activity data available for the specific 4-chloro-2-fluorophenyl-substituted pair
Conditions	Regiochemical scaffold comparison; pharmacological data available only at the class level (US6288278B1)

Why This Matters

Procurement of the correct 3-amino-3-arylpropan-1-ol regiochemistry, rather than the isomeric 3-amino-1-arylpropan-1-ol, is essential for programs targeting the sodium/calcium channel analgesic mechanism disclosed in the Grünenthal patent series.

• [1] Sundermann, B., Hennies, H.-H., Koegel, B.-Y., & Buschmann, H. (2001). U.S. Patent No. US6288278B1. 3-Amino-3-arylpropan-1-ol compounds, their preparation and use. Grünenthal GmbH. View Source

Antimalarial Activity of 3-Amino-3-arylpropan-1-ol Scaffold

A structurally related series of syn-2-alkoxy-3-amino-3-arylpropan-1-ols was evaluated against the chloroquine-sensitive Plasmodium falciparum D10 strain, with eleven compounds demonstrating IC50 values of ≤30 μM and no significant cytotoxicity at tested concentrations [1]. While (3S)-3-amino-3-(4-chloro-2-fluorophenyl)propan-1-OL itself was not evaluated, the 4-chloro-2-fluoro substitution pattern on the aromatic ring can be rationally designed into this scaffold to modulate lipophilicity, metabolic stability, and target engagement based on the established structure-activity relationship.

Antimalarial Scaffold

Class-level

IC50 ≤30 μM (scaffold class)

Supports antimalarial screening

Target compound not evaluated; scaffold-class activity

Evidence Dimension	In vitro antimalarial activity (P. falciparum D10 strain)
Target Compound Data	Not directly evaluated; scaffold class members show IC50 ≤30 μM (11 compounds) [1]
Comparator Or Baseline	Chloroquine (standard antimalarial control) – data not explicitly compared in the source
Quantified Difference	Class-level micromolar potency; target compound activity not measured
Conditions	Chloroquine-sensitive P. falciparum D10 strain; cytotoxicity assessment in parallel

Why This Matters

The validated antimalarial activity of the 3-amino-3-arylpropan-1-ol scaffold suggests that the 4-chloro-2-fluoro-substituted derivative warrants investigation as a lead for novel antimalarial agents, particularly given the halogen effects on potency demonstrated in related series.

• [1] D'hooghe, M., Dekeukeleire, S., Mollet, K., Lategan, C., Smith, P. J., Chibale, K., & De Kimpe, N. (2009). Synthesis of novel 2-alkoxy-3-amino-3-arylpropan-1-ols and 5-alkoxy-4-aryl-1,3-oxazinanes with antimalarial activity. Journal of Medicinal Chemistry, 52(13), 4058–4062. DOI: 10.1021/jm9002632 View Source

Application Scenarios

CNS Analgesic Development: Sodium/Calcium Channel Blocker

Procure the (3S)-enantiomer specifically as a chiral building block for the synthesis of 3-amino-3-arylpropan-1-ol-derived analgesics targeting sodium channel BTX site 2 and L-type calcium channel diltiazem site, as disclosed in the Grünenthal patent series (US6288278B1) [1]. The (S)-configuration is required for the correct stereochemical presentation to these dual ion channel targets; the (R)-enantiomer may exhibit divergent pharmacology.

Antimalarial Lead Optimization with Amino Alcohol Pharmacophore

Use (3S)-3-amino-3-(4-chloro-2-fluorophenyl)propan-1-OL as a starting scaffold for synthesizing 2-alkoxy-3-amino-3-arylpropan-1-ol analogs targeting chloroquine-sensitive and resistant Plasmodium falciparum strains. The established micromolar potency (IC50 ≤30 μM) of the scaffold class, combined with the enhanced lipophilicity (XLogP3 ≈ 1.2) conferred by the 4-chloro-2-fluoro substitution, provides a rational basis for lead optimization [2].

Enantioselective Synthesis and Chiral Resolution

Utilize the defined (3S)-enantiomer as a reference standard for developing chiral HPLC or SFC analytical methods to resolve racemic mixtures of 3-amino-3-(4-chloro-2-fluorophenyl)propan-1-ol. The commercial availability of both the (3S)-enantiomer (CAS 1213356-31-0) and (3R)-enantiomer (CAS 1212939-44-0) enables method validation and enantiomeric excess determination in quality control workflows .

CNS Fragment-Based Drug Discovery

Deploy (3S)-3-amino-3-(4-chloro-2-fluorophenyl)propan-1-OL as a fragment or early lead scaffold in CNS drug discovery programs where balanced lipophilicity (XLogP3 ≈ 1.2) and the presence of both hydrogen bond donors and acceptors are critical for blood-brain barrier penetration. The 0.6 log unit lipophilicity advantage over the des-chloro analog supports its preferential selection for CNS-targeted fragment libraries [3].

Application

Selection Property

Validation Focus

Sodium/calcium channel research

Stereochemical configuration (3S)

Sodium channel BTX site 2 and L-type calcium channel binding assay

Antimalarial scaffold screening

Amino alcohol pharmacophore with halogen substitution

P. falciparum strain susceptibility and cytotoxicity endpoints

Chiral analytical method development

Enantiopure reference standard (3S)

Enantiomeric excess determination and method validation

CNS fragment library screening

Lipophilic amino alcohol scaffold

Membrane partitioning and CNS permeability studies

• [1] Sundermann, B., Hennies, H.-H., Koegel, B.-Y., & Buschmann, H. (2001). U.S. Patent No. US6288278B1. 3-Amino-3-arylpropan-1-ol compounds, their preparation and use. Grünenthal GmbH. View Source
• [2] D'hooghe, M., Dekeukeleire, S., Mollet, K., Lategan, C., Smith, P. J., Chibale, K., & De Kimpe, N. (2009). Synthesis of novel 2-alkoxy-3-amino-3-arylpropan-1-ols and 5-alkoxy-4-aryl-1,3-oxazinanes with antimalarial activity. Journal of Medicinal Chemistry, 52(13), 4058–4062. DOI: 10.1021/jm9002632 View Source
• [3] PubChem. (2025). 3-Amino-3-(4-fluorophenyl)propan-1-ol – CID 22115252. XLogP3-AA = 0.6. https://pubchem.ncbi.nlm.nih.gov/compound/22115252 View Source